N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-1-benzothiophene-3-carboxamide

• IUPAC Name: N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C17H17N3OS2/c21-15(13-10-22-14-9-5-4-8-12(13)14)18-17-20-19-16(23-17)11-6-2-1-3-7-11/h4-5,8-11H,1-3,6-7H2,(H,18,20,21)
• InChI Key: HNVZSDFCQJRORY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NN=C(S2)NC(=O)C3=CSC4=CC=CC=C43
• Molecular Formula: C17H17N3OS2
• Molecular Weight: 343.5 g/mol

Description

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-1-benzothiophene-3-carboxamide is a chemical compound that belongs to the class of thiazolidinones. It has been extensively studied for its potential applications in various scientific research fields.

Mechanism of Action

The mechanism of action of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-1-benzothiophene-3-carboxamide is not fully understood. However, it has been suggested that it may inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been suggested that it may act as a neuroprotective agent by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-1-benzothiophene-3-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have neuroprotective effects in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-1-benzothiophene-3-carboxamide in lab experiments is its potential as a potent anti-cancer and neuroprotective agent. However, there are also some limitations associated with its use. For example, it may have low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are many future directions for the study of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-1-benzothiophene-3-carboxamide. One potential direction is to further investigate its potential as an anti-cancer agent and to explore its mechanisms of action. Another potential direction is to study its potential use in the treatment of neurodegenerative disorders. Additionally, further research is needed to optimize its synthesis method and to improve its solubility in water.

Synthesis Methods

The synthesis of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-1-benzothiophene-3-carboxamide can be achieved through a multi-step reaction process. The first step involves the reaction of 2-aminobenzenethiol with 1,3-dibromopropane to form 2-(3-bromopropylsulfanyl)aniline. This intermediate is then reacted with cyclohexyl isocyanide to form N-(cyclohexylmethyl)-2-(3-bromopropylsulfanyl)aniline. Finally, the key step involves the reaction of N-(cyclohexylmethyl)-2-(3-bromopropylsulfanyl)aniline with thiourea to form N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-1-benzothiophene-3-carboxamide.

Scientific Research Applications

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-1-benzothiophene-3-carboxamide has been extensively studied for its potential applications in various scientific research fields. It has been identified as a potential anti-cancer agent and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.